Cas no 13156-10-0 (2(5H)-Furanone, 3-acetyl-4,5,5-trimethyl-)

• Product name: 2(5H)-Furanone, 3-acetyl-4,5,5-trimethyl-
• CAS No: 13156-10-0
• MF: C₉H₁₂O₃
• MW: 168.18978
• CID: 1232662
• PubChem ID: 919809

2(5H)-Furanone, 3-acetyl-4,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 3-acetyl-4,5,5-trimethyl-
• 3-acetyl-4,5,5-trimethylfuran-2-one
• 13156-10-0
• E77554
• 3-acetyl-4,5,5-trimethylfuran-2(5H)-one
• AS-80216
• AKOS022505051
• STL563383
• 3-ACETYL-4,5,5-TRIMETHYL-2,5-DIHYDROFURAN-2-ONE
• 2-acetyl-3,4,4-trimethyl-2-buten-4-olide
• DTXSID20358858

• Inchi： InChI=1S/C9H12O3/c1-5-7(6(2)10)8(11)12-9(5,3)4/h1-4H3
• InChI Key： FKCLNCHKLVJVFS-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)OC1(C)C)C(=O)C

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37